Cas no 2025045-44-5 (N-propyl-2H-indazole-7-sulfonamide)
N-propyl-2H-indazole-7-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-propyl-2H-indazole-7-sulfonamide
- EN300-1453387
- 2025045-44-5
-
- Inchi: 1S/C10H13N3O2S/c1-2-6-12-16(14,15)9-5-3-4-8-7-11-13-10(8)9/h3-5,7,12H,2,6H2,1H3,(H,11,13)
- InChI Key: OPMXGPBALPDMPZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C=NNC=12)(NCCC)(=O)=O
Computed Properties
- Exact Mass: 239.07284784g/mol
- Monoisotopic Mass: 239.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 83.2Ų
N-propyl-2H-indazole-7-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453387-1.0g |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1453387-50mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1453387-100mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 100mg |
$615.0 | 2023-09-29 | ||
| Enamine | EN300-1453387-250mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 250mg |
$642.0 | 2023-09-29 | ||
| Enamine | EN300-1453387-500mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 500mg |
$671.0 | 2023-09-29 | ||
| Enamine | EN300-1453387-1000mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 1000mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1453387-2500mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 2500mg |
$1370.0 | 2023-09-29 | ||
| Enamine | EN300-1453387-5000mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 5000mg |
$2028.0 | 2023-09-29 | ||
| Enamine | EN300-1453387-10000mg |
N-propyl-2H-indazole-7-sulfonamide |
2025045-44-5 | 10000mg |
$3007.0 | 2023-09-29 |
N-propyl-2H-indazole-7-sulfonamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-propyl-2H-indazole-7-sulfonamide
N-propyl-2H-indazole-7-sulfonamide: A Comprehensive Overview
N-propyl-2H-indazole-7-sulfonamide, also known by its CAS number 2025045-44-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug development. The structure of N-propyl-2H-indazole-7-sulfonamide consists of an indazole ring system, a sulfonamide group, and a propyl substituent, making it a versatile molecule with unique chemical properties.
Recent studies have highlighted the importance of indazoles as heterocyclic scaffolds in medicinal chemistry. The indazole ring, characterized by two nitrogen atoms at positions 1 and 3, provides a rigid structure that can be easily modified to introduce various functional groups. In the case of N-propyl-2H-indazole-7-sulfonamide, the sulfonamide group at position 7 plays a crucial role in modulating the compound's pharmacokinetic properties. Sulfonamides are known for their ability to enhance solubility and stability, making them ideal candidates for drug delivery systems.
The propyl group attached to the nitrogen atom in the sulfonamide moiety further enhances the compound's lipophilicity, which is essential for crossing biological membranes. This feature makes N-propyl-2H-indazole-7-sulfonamide a promising candidate for targeting diseases where membrane permeability is a critical factor. Recent research has explored its potential as an inhibitor of certain enzymes and receptors, contributing to its potential use in treating conditions such as cancer and inflammatory diseases.
In terms of synthesis, N-propyl-2H-indazole-7-sulfonamide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods allow for precise control over the substituents on the indazole ring, enabling researchers to tailor the compound's properties for specific applications. For instance, variations in the substituents can influence the compound's bioavailability, selectivity, and efficacy.
One of the most exciting developments involving N-propyl-2H-indazole-7-sulfonamide is its role in targeted drug delivery systems. By conjugating this compound with other biomolecules or nanoparticles, researchers have demonstrated its ability to deliver therapeutic agents to specific tissues or cells. This approach not only enhances the effectiveness of treatments but also reduces potential side effects by minimizing off-target interactions.
Moreover, computational studies have provided valuable insights into the molecular interactions of N-propyl-2H-indazole-7-sulfonamide. Using advanced modeling techniques, scientists have identified key residues on target proteins that interact with this compound. These findings have paved the way for rational drug design strategies aimed at optimizing its therapeutic potential.
In conclusion, N-propyl-2H-indazole-7-sulfonamide represents a compelling example of how structural modifications can enhance the properties of heterocyclic compounds. With its unique combination of chemical stability, lipophilicity, and functional versatility, this compound continues to be a focal point in both academic research and industrial drug development. As new studies emerge, it is likely that N-propyl-2H-indazole-7-sulfonamide will find even more applications in addressing unmet medical needs.
2025045-44-5 (N-propyl-2H-indazole-7-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)